Cas no 863-76-3 (α-Amyrin acetate)

α-Amyrin acetate structure

Product Name:α-Amyrin acetate

CAS No:863-76-3

MF:C₃₂H₅₂O₂

MW:468.754090309143

CID:723383

PubChem ID:293754

Update Time:2024-10-26

α-Amyrin acetate Chemical and Physical Properties

Names and Identifiers

- Urs-12-en-3-ol,3-acetate, (3b)-
- α-Amyrin acetate
- (4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picen-3-yl) acetate
- ALPHA-AMYRIN ACETATE
- 4,4,6a,6b,8a,11,12,14b-octamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicen-3-yl acetate
- Acetic acid,4,4,6a,6b,8a,11,12,14b-octamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydro-picen-3-yl ester
- Urs-12-en-3-yl acetate
- [ "" ]
- Urs-12-en-3-ol, acetate, (3β)- (9CI)
- Urs-12-en-3β-ol, acetate (6CI, 7CI, 8CI)
- 3-O-Acetyl-α-amyrin
- NSC 160881
- α-Acetylamyrin
- α-Amyrenyl acetate
- α-Amyrinone acetate
- UNII-266N1630AL
- CHEMBL471754
- .alpha.-Amyrin acetate
- 863-76-3
- .alpha.-Amyrenyl acetate
- 3-O-ACETYL-.ALPHA.-AMYRIN
- CS-0023417
- .ALPHA.-AMYRIN ACETATE [MI]
- .ALPHA.-AMYRINONE ACETATE
- a-?Amyrin acetate
- 266N1630AL
- Urs-12-en-3beta-ol, acetate
- alpha-Amyrenyl acetate
- [(3S,4aR,6aR,6bS,8aR,11R,12S,12aR,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picen-3-yl] acetate
- .ALPHA.-ACETYLAMYRIN
- -myrin acetate
- Urs-12-en-3-ol, acetate, (3beta)-
- Q27254056
- FS-9107
- AKOS032946066
- NSC-160881
- SCHEMBL3486683
- CHEBI:179068
- Urs-12-en-3beta-ol(acetate)
- Amyrin acetate
- HY-N2842
- NSC160881
- AKOS024431638
- Acetate(3beta)-Urs-12-en-3-ol
- UDXDFWBZZQHDRO-UHFFFAOYSA-N
- Urs-12-en-3-ol, acetate, (3.beta.)-
- D85203
- DTXSID401006702
- Urs-12-en-3-yl acetate #
- Urs-12-en-3.beta.-ol, acetate
- -amyrenyl acetate
- CHEBI:184492
- ALPHA-ACETYLAMYRIN
- 4,4,6a,6b,8a,11,12,14b-Octamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicen-3-yl acetic acid
- alpha-Amyrin acetic acid
- ALPHA-AMYRINONE ACETATE
- DA-50351
- a-Amyrin acetate
- 3-O-ACETYL-ALPHA-AMYRIN
- a-Amyrin acetic acid
- Inchi： 1S/C32H52O2/c1-20-12-15-29(6)18-19-31(8)23(27(29)21(20)2)10-11-25-30(7)16-14-26(34-22(3)33)28(4,5)24(30)13-17-32(25,31)9/h10,20-21,24-27H,11-19H2,1-9H3/t20-,21+,24+,25-,26+,27+,29-,30+,31-,32-/m1/s1
- InChI Key： UDXDFWBZZQHDRO-NSTYLNEOSA-N
- SMILES： C[C@@]12CC[C@H]3C([C@H](CC[C@]3(C)[C@H]1CC=C1[C@@H]3[C@@H](C)[C@H](C)CC[C@@]3(CC[C@@]21C)C)OC(=O)C)(C)C

Computed Properties

Exact Mass: 468.39700
Monoisotopic Mass: 468.396730897 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 34
Rotatable Bond Count: 2
Complexity: 885
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 6
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 468.8
XLogP3: 9.6
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Color/Form: Powder
Density: 1.0±0.1 g/cm3
Boiling Point: 508.0±50.0 °C at 760 mmHg
Flash Point: 258.0±17.7 °C
PSA: 26.30000
LogP: 8.59560
Vapor Pressure: 0.0±1.3 mmHg at 25°C

α-Amyrin acetate Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

α-Amyrin acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N2842-5mg	α-Amyrin acetate	863-76-3	99.07%	5mg	￥3200	2025-04-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T14192-1 mg	α-\u200bAmyrin acetate	863-76-3		1mg	￥2417.00	2022-03-01
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T14192-5 mg	α-\u200bAmyrin acetate	863-76-3		5mg	￥4917.00	2022-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A20440-5mg	(4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picen-3-yl) acetate	863-76-3	,HPLC≥95.0%	5mg	¥2400.0	2023-09-09
Chengdu Biopurify Phytochemicals Ltd	SBP01190-5mg	α-Amyrin acetate	863-76-3	98%	5mg	$250	2023-09-19
ChemScence	CS-0023417-5mg	α-Amyrin acetate	863-76-3		5mg	$550.0	2022-04-26
Cooke Chemical	M9323634-5mg	α-Amyrinacetate	863-76-3	95%	5mg	RMB 1140.00	2025-02-21
Aaron	AR008FCO-1mg	Urs-12-en-3-ol,3-acetate, (3b)-	863-76-3	98%	1mg	$109.00	2025-02-13
TargetMol Chemicals	T14192-5 mg	α-Amyrin acetate	863-76-3	98%	5mg	￥ 1,570	2023-07-11
TargetMol Chemicals	T14192-1 mL * 10 mM (in DMSO)	α-Amyrin acetate	863-76-3	98%	1 mL * 10 mM (in DMSO)	￥ 1,670	2023-07-11

α-Amyrin acetate Production Method

Production Method 1

863-76-3

Reaction Conditions

1.1 Catalysts: Nickel Solvents: Ethanol ; reflux

Reference

Practical Synthesis of α-Amyrin, β-Amyrin, and Lupeol: The Potential Natural Inhibitors of Human Oxidosqualene Cyclase

Chen, Dongyin ; et al, Archiv der Pharmazie (Weinheim, 2017, 350(12),

Production Method 2

540-63-6

86996-88-5

863-76-3

Reaction Conditions

1.1 Catalysts: Boron trifluoride etherate Solvents: Acetic acid ; rt
2.1 Catalysts: Nickel Solvents: Ethanol ; reflux

Reference

Practical Synthesis of α-Amyrin, β-Amyrin, and Lupeol: The Potential Natural Inhibitors of Human Oxidosqualene Cyclase

Chen, Dongyin ; et al, Archiv der Pharmazie (Weinheim, 2017, 350(12),

Production Method 3

25089-86-5

863-76-3

Reaction Conditions

1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; rt
2.1 Catalysts: Boron trifluoride etherate Solvents: Acetic acid ; rt
3.1 Catalysts: Nickel Solvents: Ethanol ; reflux

Reference

Practical Synthesis of α-Amyrin, β-Amyrin, and Lupeol: The Potential Natural Inhibitors of Human Oxidosqualene Cyclase

Chen, Dongyin ; et al, Archiv der Pharmazie (Weinheim, 2017, 350(12),

Production Method 4

545-46-0

863-76-3

Reaction Conditions

1.1 Solvents: Pyridine ; overnight, rt
2.1 Reagents: Aluminum isopropoxide Solvents: Isopropanol ; reflux
3.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; rt
4.1 Catalysts: Boron trifluoride etherate Solvents: Acetic acid ; rt
5.1 Catalysts: Nickel Solvents: Ethanol ; reflux

Reference

Practical Synthesis of α-Amyrin, β-Amyrin, and Lupeol: The Potential Natural Inhibitors of Human Oxidosqualene Cyclase

Chen, Dongyin ; et al, Archiv der Pharmazie (Weinheim, 2017, 350(12),

Production Method 5

559-70-6

638-95-9

863-76-3

1616-93-9

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Pyridine ; 24 h, rt
1.2 Reagents: Copper sulfate Solvents: Water

Reference

Preparation of derivatives of a mixture of α- and β-amyrin triterpenoids

Bandeira, Paulo N.; et al, Revista Brasileira de Farmacognosia, 2007, 17(2), 204-208

Production Method 6

638-95-9

863-76-3

Reaction Conditions

1.1 Solvents: Acetic acid , Water ; 140 °C → rt

Reference

Late-Stage Intermolecular Allylic C-H Amination

Ide, Takafumi ; et al, Journal of the American Chemical Society, 2021, 143(37), 14969-14975

Production Method 7

77-52-1

863-76-3

Reaction Conditions

1.1 Reagents: Pyridine Catalysts: 4-(Dimethylamino)pyridine ; rt

Reference

UP12, a novel ursolic acid derivative with potential for targeting multiple signaling pathways in hepatocellular carcinoma

Dong, Haiyan; et al, Biochemical Pharmacology (Amsterdam, 2015, 93(2), 151-162

Production Method 8

25089-87-6

863-76-3

Reaction Conditions

1.1 Reagents: Aluminum isopropoxide Solvents: Isopropanol ; reflux
2.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; rt
3.1 Catalysts: Boron trifluoride etherate Solvents: Acetic acid ; rt
4.1 Catalysts: Nickel Solvents: Ethanol ; reflux

Reference

Practical Synthesis of α-Amyrin, β-Amyrin, and Lupeol: The Potential Natural Inhibitors of Human Oxidosqualene Cyclase

Chen, Dongyin ; et al, Archiv der Pharmazie (Weinheim, 2017, 350(12),

Production Method 9

77-52-1

863-76-3

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 1.5 h, reflux
1.2 Reagents: Methanol
2.1 Solvents: Pyridine ; overnight, rt
3.1 Reagents: Aluminum isopropoxide Solvents: Isopropanol ; reflux
4.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; rt
5.1 Catalysts: Boron trifluoride etherate Solvents: Acetic acid ; rt
6.1 Catalysts: Nickel Solvents: Ethanol ; reflux

Reference

Practical Synthesis of α-Amyrin, β-Amyrin, and Lupeol: The Potential Natural Inhibitors of Human Oxidosqualene Cyclase

Chen, Dongyin ; et al, Archiv der Pharmazie (Weinheim, 2017, 350(12),

Production Method 10

638-95-9

878209-47-3

863-76-3

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Ethyl acetate ; reflux

Reference

Synthetic derivatives of the α- and β-amyrin triterpenes and their antinociceptive properties

Soldi, Cristian; et al, Bioorganic & Medicinal Chemistry, 2008, 16(6), 3377-3386

Production Method 11

559-70-6

638-95-9

863-76-3

1616-93-9

Reaction Conditions

1.1 Catalysts: Triacylglycerol lipase Solvents: Hexane ; 5 d, 37 °C

Reference

Lipase mediated separation of triterpene structural isomers, α- and β-amyrin

Haldar, Saikat; et al, Tetrahedron Letters, 2014, 55(19), 3122-3125

α-Amyrin acetate Raw materials

α-Amyrin acetate Preparation Products

α-Amyrin acetate Related Literature

1. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
2. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
3. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768
4. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
5. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565

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